Cas no 138567-33-6 (1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)-)

• Product Name: 1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)-
• CAS No: 138567-33-6
• MF: C₂₄H₃₃BrO
• MW: 417.422226667404
• CID: 2773198
• PubChem ID: 6425794
• Update Time: 2025-04-21

1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1792760
• HS-3352
• 4-Bromo-4'-dodecyloxybiphenyl
• 4-Bromo-4'-(dodecyloxy)biphenyl
• 4-Bromo-4-(dodecyloxy)-1,1-biphenyl
• 4-BROMO-4'-(DODECYLOXY)-1,1'-BIPHENYL
• 138567-33-6
• DTXSID30423763
• 1,1'-Biphenyl, 4-bromo-4'-(dodecyloxy)-

• Inchi： 1S/C24H33BrO/c1-2-3-4-5-6-7-8-9-10-11-20-26-24-18-14-22(15-19-24)21-12-16-23(25)17-13-21/h12-19H,2-11,20H2,1H3
• InChI Key： WPTKLHVNUXJUQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 416.17148Da
• Monoisotopic Mass: 416.17148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 9.2Ų